Cas no 2097916-06-6 (1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-2-(pyridin-3-yl)ethan-1-one)

• Product Name: 1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-2-(pyridin-3-yl)ethan-1-one
• CAS No: 2097916-06-6
• MF: C₁₄H₁₆F₂N₂O
• MW: 266.286450386047
• CID: 5984862
• PubChem ID: 131702375
• Update Time: 2025-06-14

1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-2-(pyridin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-2-(pyridin-3-yl)ethan-1-one
• Ethanone, 1-(1,1-difluoro-6-azaspiro[2.5]oct-6-yl)-2-(3-pyridinyl)-
• F6573-6441
• AKOS039894592
• 2097916-06-6
• 1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}-2-(pyridin-3-yl)ethan-1-one
• 1-(2,2-difluoro-6-azaspiro[2.5]octan-6-yl)-2-pyridin-3-ylethanone
• 1-(1,1-difluoro-6-azaspiro[2.5]octan-6-yl)-2-(pyridin-3-yl)ethan-1-one

• Inchi： 1S/C14H16F2N2O/c15-14(16)10-13(14)3-6-18(7-4-13)12(19)8-11-2-1-5-17-9-11/h1-2,5,9H,3-4,6-8,10H2
• InChI Key： PPAHTFWSSYQWKZ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC2(C(F)(F)C2)CC1)CC1=CC=CN=C1

Computed Properties

• Exact Mass: 266.12306946g/mol
• Monoisotopic Mass: 266.12306946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 433.6±45.0 °C(Predicted)
• pka: 5.09±0.10(Predicted)

Additional information on 1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-2-(pyridin-3-yl)ethan-1-one

Comprehensive Analysis of 1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}-2-(pyridin-3-yl)ethan-1-one (CAS No. 2097916-06-6): Properties, Applications, and Research Insights

The compound 1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}-2-(pyridin-3-yl)ethan-1-one (CAS No. 2097916-06-6) represents a structurally unique spirocyclic derivative with significant potential in pharmaceutical and agrochemical research. Its molecular architecture combines a difluoroazaspiro core with a pyridin-3-yl ethanone moiety, making it a subject of growing interest in medicinal chemistry and drug discovery. This article delves into its physicochemical properties, synthetic pathways, and emerging applications while addressing frequently searched queries about its stability, bioavailability, and industrial relevance.

Recent trends in AI-driven drug design and green chemistry have amplified interest in spirocyclic compounds like this derivative. Researchers are particularly intrigued by its hydrogen-bond acceptor/donor profile, which aligns with current explorations into bioisosteric replacements for improved pharmacokinetics. The presence of both fluorine atoms and a spiro[2.5]octane scaffold contributes to enhanced metabolic stability—a hot topic in CNS drug development forums and computational chemistry discussions.

Synthetic approaches to CAS 2097916-06-6 typically involve multistep organic transformations, including key aza-Michael additions and spirocyclization reactions. Advanced techniques like flow chemistry (a trending search term in process optimization circles) are being explored to improve yield and purity. Analytical characterization via LC-MS and NMR spectroscopy confirms its distinct 1H/19F coupling patterns—a feature that frequently appears in spectral interpretation queries among analytical chemists.

In pharmacological contexts, the pyridine-ethanone segment of this molecule shows affinity for kinase modulation, coinciding with rising Google searches for targeted cancer therapies. Meanwhile, its spirocyclic difluoro component sparks discussions in proteolysis-targeting chimera (PROTAC) design—a trending topic in degradation therapeutics. These dual characteristics position the compound as a versatile scaffold in fragment-based drug discovery (FBDD), another highly searched term in pharmaceutical R&D databases.

Environmental and regulatory perspectives on fluorinated spirocycles are gaining traction, with particular attention to their biodegradation pathways—a subject frequently queried in environmental chemistry forums. While 2097916-06-6 demonstrates favorable lipophilic efficiency (LipE) metrics, ongoing studies investigate its ecotoxicological profile using QSAR modeling tools, reflecting the industry's shift toward sustainable molecular design principles.

The commercial availability of 1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}-2-(pyridin-3-yl)ethan-1-one through specialized fine chemical suppliers has enabled broader academic and industrial research. Procurement-related searches often focus on custom synthesis options and scale-up challenges—key considerations for process chemists optimizing routes to this high-value intermediate. Its growing presence in patent literature (particularly in kinase inhibitor claims) further validates its importance in contemporary small-molecule development pipelines.

Future research directions likely include cryo-EM studies of protein complexes with this spirocyclic ligand, as well as metabolite identification using advanced high-resolution mass spectrometry techniques. These anticipated developments align with trending searches for structural biology tools and ADME prediction methods, ensuring continued relevance of CAS 2097916-06-6 in cutting-edge chemical biology investigations.